1-[(2-isopropylphenoxy)acetyl]-3,4,5-trimethyl-1H-pyrazole

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 2-(2-propan-2-ylphenoxy)-1-(3,4,5-trimethylpyrazol-1-yl)ethanone
• InChI: InChI=1S/C17H22N2O2/c1-11(2)15-8-6-7-9-16(15)21-10-17(20)19-14(5)12(3)13(4)18-19/h6-9,11H,10H2,1-5H3
• InChI Key: BTBWYNJEWXHTGO-UHFFFAOYSA-N
• SMILES: CC1=C(N(N=C1C)C(=O)COC2=CC=CC=C2C(C)C)C

Description

1-[(2-isopropylphenoxy)acetyl]-3,4,5-trimethyl-1H-pyrazole, commonly known as ITPP, is a synthetic compound that has been extensively studied for its potential applications in the field of medicine. ITPP is a small molecule that has been shown to increase the oxygen-carrying capacity of blood, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

ITPP works by binding to hemoglobin, the protein responsible for carrying oxygen in the blood. By binding to hemoglobin, ITPP alters the protein's structure, allowing it to release more oxygen into the tissues.
Biochemical and Physiological Effects:
Studies have shown that ITPP can increase the oxygen-carrying capacity of blood by up to 50%, making it a promising candidate for the treatment of various diseases. Additionally, ITPP has been shown to have anti-tumor effects, making it a potential treatment for cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of ITPP is its ability to increase the oxygen-carrying capacity of blood, making it a promising candidate for the treatment of various diseases. However, one of the main limitations of ITPP is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of ITPP. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research is needed to fully understand the mechanism of action of ITPP and its potential applications in the treatment of various diseases. Finally, more studies are needed to determine the safety and efficacy of ITPP in humans.

Synthesis Methods

ITPP can be synthesized using a variety of methods, including the reaction of 2-isopropylphenol with acetic anhydride to form 1-(2-isopropylphenoxy)acetyl chloride, which is then reacted with 3,4,5-trimethylpyrazole to form ITPP.

Scientific Research Applications

ITPP has been extensively studied for its potential applications in the field of medicine. Research has shown that ITPP can increase the oxygen-carrying capacity of blood, making it a promising candidate for the treatment of various diseases, including cancer and ischemia.